Cas no 94022-51-2 (Sodium hexanitroiridate(III))

Sodium hexanitroiridate(III), with the chemical formula Na₃[Ir(NO₂)₆], is a highly specialized coordination compound featuring iridium in the +3 oxidation state. This inorganic complex is notable for its well-defined octahedral geometry, where the central iridium(III) ion is coordinated by six nitro ligands. It serves as a valuable precursor in synthetic chemistry, particularly for preparing iridium-based catalysts and materials with tailored electronic properties. The compound exhibits excellent stability under controlled conditions, making it suitable for precise experimental applications. Its distinct nitro coordination environment allows for systematic modifications in ligand fields, enabling studies on redox behavior and photophysical characteristics. Sodium hexanitroiridate(III) is primarily utilized in research settings for advanced inorganic synthesis and catalytic mechanism investigations.

Sodium hexanitroiridate(III) structure

Product Name:Sodium hexanitroiridate(III)

CAS No:94022-51-2

MF:IrN₆Na₃O₁₂

MW:537.219306945801

CID:91092

PubChem ID:16717650

Update Time:2025-07-02

Sodium hexanitroiridate(III) Chemical and Physical Properties

Names and Identifiers

- Sodium hexanitroiridate(III)
- Sodium hexanitritoiridate(III)
- 94022-51-2
- Iridate(3-),hexakis(nitrito-kN)-,trisodium, (OC-6-11)- (9CI)
- MDL： MFCD00064621
- Inchi： 1S/Ir.6HNO2.3Na/c;6*2-1-3;;;/h;6*(H,2,3);;;/q-3;;;;;;;3*+1/p-6
- InChI Key： YTSRPAFZWBQEKK-UHFFFAOYSA-H
- SMILES： [Ir-3].[Na+].[Na+].[Na+].[O-]N=O.[O-]N=O.[O-]N=O.[O-]N=O.[O-]N=O.[O-]N=O

Computed Properties

Exact Mass: 537.89000
Monoisotopic Mass: 537.88965g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 22
Rotatable Bond Count: 0
Complexity: 114
Covalently-Bonded Unit Count: 10
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 7
XLogP3: nothing
Topological Polar Surface Area: 315Å²

Experimental Properties

Color/Form: solid
Melting Point: 347-358 °C(lit.)
PSA: 292.89000
LogP: 1.50360
Solubility: Not determined

Sodium hexanitroiridate(III) Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Risk Phrases：R36/37/38

Sodium hexanitroiridate(III) Pricemore >>

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abcr	AB132892-100 mg	Sodium hexanitritoiridate(III); 99%	94022-51-2	100MG	€62.80	2022-06-12
abcr	AB132892-500 mg	Sodium hexanitritoiridate(III); 99%	94022-51-2	500MG	€136.40	2022-06-12
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